Cas no 21963-26-8 (2(5H)-Furanone,5-pentyl-)

2(5H)-Furanone,5-pentyl- structure

2(5H)-Furanone,5-pentyl- structure

Product Name:2(5H)-Furanone,5-pentyl-

CAS No:21963-26-8

MF:C₉H₁₄O₂

MW:154.206263065338

CID:289817

Update Time:2025-04-19

2(5H)-Furanone,5-pentyl- Chemical and Physical Properties

Names and Identifiers

- 2(5H)-Furanone,5-pentyl-
- 2-pentyl-2H-furan-5-one
- 5-PENTYL-5H-FURAN-2-ONE
- (5H)-5-Pentyl-2-furanone
- 5-pentyl-2(5H)-furanone
- 5-pentylfuran-2(5H)-one
- Inchi： 1S/C9H14O2/c1-2-3-4-5-8-6-7-9(10)11-8/h6-8H,2-5H2,1H3
- InChI Key： MXZSZHJBUODOJK-UHFFFAOYSA-N
- SMILES： CCCCCC1OC(=O)C=C1

Computed Properties

Exact Mass: 154.09942
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
XLogP3: 2.899

Experimental Properties

PSA: 26.3
FEMA: 4188 | 2-NONENOIC ACID GAMMA-LACTONE

2(5H)-Furanone,5-pentyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-7724787-0.05g	5-pentyl-2,5-dihydrofuran-2-one	21963-26-8	95.0%	0.05g	$252.0	2025-03-21
Enamine	EN300-7724787-0.1g	5-pentyl-2,5-dihydrofuran-2-one	21963-26-8	95.0%	0.1g	$376.0	2025-03-21
Enamine	EN300-7724787-0.25g	5-pentyl-2,5-dihydrofuran-2-one	21963-26-8	95.0%	0.25g	$538.0	2025-03-21
Enamine	EN300-7724787-0.5g	5-pentyl-2,5-dihydrofuran-2-one	21963-26-8	95.0%	0.5g	$847.0	2025-03-21
Enamine	EN300-7724787-1.0g	5-pentyl-2,5-dihydrofuran-2-one	21963-26-8	95.0%	1.0g	$1086.0	2025-03-21
Enamine	EN300-7724787-2.5g	5-pentyl-2,5-dihydrofuran-2-one	21963-26-8	95.0%	2.5g	$2127.0	2025-03-21
Enamine	EN300-7724787-5.0g	5-pentyl-2,5-dihydrofuran-2-one	21963-26-8	95.0%	5.0g	$3147.0	2025-03-21
Enamine	EN300-7724787-10.0g	5-pentyl-2,5-dihydrofuran-2-one	21963-26-8	95.0%	10.0g	$4667.0	2025-03-21
1PlusChem	1P00389N-50mg	5-Pentyl-2(5H)-Furanone	21963-26-8	95%	50mg	$363.00	2023-12-18
1PlusChem	1P00389N-100mg	5-Pentyl-2(5H)-Furanone	21963-26-8	95%	100mg	$527.00	2023-12-18

2(5H)-Furanone,5-pentyl- Related Literature

1. An insight into the role of side chains in the microstructure and carrier mobility of high-performance conjugated polymers†

Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
2. An integrated cathode and solid electrolyte via in situ polymerization with significantly reduced interface resistance†

Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
3. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888

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